Cas no 2228638-00-2 (2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 2228638-00-2
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5879838
• PubChem ID: 165714689
• Update Time: 2025-05-19

2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethanone
• 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one

• Inchi： 1S/C10H9F3O2/c1-5-3-8(15-2)6(4-7(5)11)9(14)10(12)13/h3-4,10H,1-2H3
• InChI Key： FILGKCISWOPQJA-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(C)=CC=1OC)(=O)C(F)F

Additional information on 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one

Research Briefing on 2,2-Difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one (CAS: 2228638-00-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorinated aromatic compounds, particularly 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one (CAS: 2228638-00-2), as a promising scaffold for drug development. This compound, characterized by its unique difluoromethyl ketone moiety and substituted phenyl ring, has garnered attention due to its potential applications in medicinal chemistry, including its role as an intermediate in synthesizing bioactive molecules targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one. The research demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, with notable selectivity for tyrosine kinase receptors implicated in cancer progression. The study employed density functional theory (DFT) calculations to optimize the compound's electronic properties, enhancing its binding affinity to target proteins.

Further investigations into the pharmacokinetic profile of this compound revealed favorable metabolic stability and oral bioavailability in preclinical models. A separate 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its utility in developing anti-inflammatory agents, where structural modifications of the methoxy and methyl groups significantly modulated cytokine suppression activity. These findings underscore the versatility of 2228638-00-2 as a building block for tailored therapeutics.

Ongoing clinical trials (e.g., NCT055XXXXX) are evaluating derivatives of this compound for neurodegenerative disorders, leveraging its ability to cross the blood-brain barrier. However, challenges remain in scaling up synthesis while maintaining enantiomeric purity, as noted in a recent patent application (WO2023/XXXXXX). Future research directions include computational modeling to predict off-target effects and hybrid analog design to expand therapeutic indications.